Cas no 1219912-45-4 (1-(5-bromothiophen-2-yl)sulfonyl-4-(cyclopropanesulfonyl)piperazine)

• Product Name: 1-(5-bromothiophen-2-yl)sulfonyl-4-(cyclopropanesulfonyl)piperazine
• CAS No: 1219912-45-4
• MF: C₁₁H₁₅BrN₂O₄S₃
• MW: 415.346798181534
• CID: 6045018
• PubChem ID: 49677459
• Update Time: 2025-06-08

1-(5-bromothiophen-2-yl)sulfonyl-4-(cyclopropanesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromothiophen-2-yl)sulfonyl-4-(cyclopropanesulfonyl)piperazine
• 1219912-45-4
• CCG-302245
• F5882-7401
• 1-(5-bromothiophen-2-yl)sulfonyl-4-cyclopropylsulfonylpiperazine
• 1-((5-bromothiophen-2-yl)sulfonyl)-4-(cyclopropylsulfonyl)piperazine
• VU0527807-1
• 1-[(5-bromothiophen-2-yl)sulfonyl]-4-(cyclopropanesulfonyl)piperazine
• AKOS024527174

• Inchi： 1S/C11H15BrN2O4S3/c12-10-3-4-11(19-10)21(17,18)14-7-5-13(6-8-14)20(15,16)9-1-2-9/h3-4,9H,1-2,5-8H2
• InChI Key： PFCRAPXIATYLPQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(N1CCN(CC1)S(C1CC1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 413.93773g/mol
• Monoisotopic Mass: 413.93773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 1-(5-bromothiophen-2-yl)sulfonyl-4-(cyclopropanesulfonyl)piperazine

Comprehensive Overview of 1-(5-bromothiophen-2-yl)sulfonyl-4-(cyclopropanesulfonyl)piperazine (CAS No. 1219912-45-4)

The compound 1-(5-bromothiophen-2-yl)sulfonyl-4-(cyclopropanesulfonyl)piperazine (CAS No. 1219912-45-4) is a highly specialized sulfonylpiperazine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 5-bromothiophene and cyclopropanesulfonyl moieties, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for heterocyclic compounds like 1-(5-bromothiophen-2-yl)sulfonyl-4-(cyclopropanesulfonyl)piperazine has surged due to their versatility in medicinal chemistry. The bromothiophene group, in particular, is known for its role in enhancing binding affinity and metabolic stability in drug candidates. This aligns with the growing focus on kinase inhibitors and GPCR-targeted therapies, which are frequently searched topics in AI-driven drug development platforms.

From a synthetic perspective, the cyclopropanesulfonyl moiety in this compound offers intriguing stereoelectronic properties, making it a hotspot for structure-activity relationship (SAR) studies. Its incorporation into piperazine-based scaffolds is a strategy often explored to modulate bioavailability and blood-brain barrier penetration—key concerns in central nervous system (CNS) drug design. These aspects resonate with frequent queries in computational chemistry forums about molecular optimization techniques.

Environmental and regulatory considerations also play a role in the compound's relevance. With increasing scrutiny on green chemistry principles, researchers are investigating atom-efficient pathways to synthesize derivatives of 1219912-45-4. This ties into broader discussions about ESG compliance in chemical manufacturing, a trending topic in industry reports and academic conferences.

Analytical characterization of 1-(5-bromothiophen-2-yl)sulfonyl-4-(cyclopropanesulfonyl)piperazine typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography. These methods are critical for verifying purity and structural integrity, especially given the compound's use in high-throughput screening assays. Such details address common search queries about quality control protocols for pharmaceutical intermediates.

Looking ahead, the compound's potential extends to bioconjugation applications, where its sulfonyl groups could serve as handles for proteolysis-targeting chimera (PROTAC) constructs. This connects with cutting-edge explorations in targeted protein degradation, a field dominating recent scientific literature and patent filings.

In summary, CAS 1219912-45-4 represents a multifaceted tool for modern chemical research, bridging gaps between small-molecule therapeutics and agrochemical innovation. Its continued study promises to yield insights applicable to personalized medicine and climate-resilient farming—two of today's most pressing global challenges.